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Compound of Interest

Compound Name: Flusilazole

Cat. No.: B1673485

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
analysis of flusilazole residues in a variety of agricultural crops. The methodologies described
are based on established and validated techniques, primarily utilizing the QUEChERS (Quick,
Easy, Cheap, Effective, Rugged, and Safe) method for sample preparation, followed by
instrumental analysis using High-Performance Liquid Chromatography (HPLC) with Diode-
Array Detection (DAD), Gas Chromatography-Mass Spectrometry (GC-MS/MS), and Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Introduction

Flusilazole is a broad-spectrum systemic fungicide used to control a range of diseases in
various agricultural crops. Due to its potential persistence, monitoring its residue levels in food
commodities is crucial to ensure consumer safety and compliance with regulatory limits, known
as Maximum Residue Limits (MRLS). Accurate and reliable analytical methods are therefore
essential for the determination of flusilazole residues.

Data Presentation

The following tables summarize the quantitative data from various studies on flusilazole
residue analysis.

Table 1: Performance of Analytical Methods for Flusilazole Residue Analysis in Fruits
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Sample .
. Analytical LOD LOQ Recovery Referenc
Crop Preparati
Method (mglkg) (mglkg) (%) e
on
Modified
Grapes QUEChER  HPLC-DAD 0.008 0.02 86-90 [1]
S
QUEChER 98.85-
Apples HPLC - (2]
99.83

Table 2: Performance of Analytical Methods for Flusilazole Residue Analysis in Vegetables

Sample .
. Analytical LOD LOQ Recovery Referenc
Crop Preparati
Method (mglkg) (mglkg) (%) e
on
_ QUEChER
Spinach LC-MS/MS - 0.005-0.01 - [3]
QUEChER
Lettuce s LC-MS/MS - - [4]
QUEChER
Parsley s LC-MS/MS - - [4]

Table 3: Performance of Analytical Methods for Flusilazole Residue Analysis in Cereals
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Sample .
. Analytical LOD LOQ Recovery Referenc
Crop Preparati
Method (mglkg) (mglkg) (%) e
on
Methanol
Wheat ) GCandLC - 0.01 75.7-97.9 [5]
Extraction
Modified
_ UPLC- 0.0036-
Rice QUEChER - 70-120 [6]
MS/MS 0.02
S
Modified
Wheat UPLC- 0.0036-
QUEChER - 70-120 [6]
Flour s MS/MS 0.02

Experimental Protocols

This section provides detailed methodologies for the key experiments involved in flusilazole

residue analysis.

Protocol 1: Sample Preparation using the QUEChERS

Method

The QUEChERS method is a widely adopted sample preparation technique for pesticide
residue analysis. Below are generalized steps, which may require minor modifications based

on the specific crop matrix.
Materials:

e Homogenizer or blender

50 mL centrifuge tubes with screw caps

Centrifuge

Vortex mixer

Acetonitrile (ACN), HPLC grade
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e Magnesium sulfate (MgS0Oa4), anhydrous

e Sodium chloride (NaCl)

o Disodium citrate sesquihydrate

e Trisodium citrate dihydrate

e Primary secondary amine (PSA) sorbent

o C18 sorbent

o Graphitized carbon black (GCB) - for samples with high pigment content
Procedure:

» Homogenization: Weigh a representative portion of the agricultural crop (e.g., 10-15 g) and
homogenize it to a uniform consistency. For dry samples like cereals, milling to a fine powder
is recommended.

o Extraction:

[e]

Transfer the homogenized sample into a 50 mL centrifuge tube.

Add 10-15 mL of acetonitrile.

o

[¢]

Add the appropriate QUEChERS extraction salts. A common combination is 4 g MgSOa, 1
g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium citrate sesquihydrate.

[¢]

Securely cap the tube and shake vigorously for 1 minute. This can be done manually or
using a mechanical shaker.

o Centrifugation: Centrifuge the tube at a sufficient speed (e.g., 3000-5000 rpm) for 5-10
minutes to achieve phase separation.

o Dispersive Solid-Phase Extraction (ASPE) - Cleanup:
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o Transfer an aliquot of the upper acetonitrile layer (typically 1-8 mL) to a 2 mL or 15 mL
centrifuge tube containing the dSPE sorbent.

o The dSPE sorbent composition depends on the matrix. A common mixture for many crops
is 150 mg MgSOa4 and 50 mg PSA per mL of extract. For pigmented samples like spinach,
GCB can be added. For samples with fats and waxes, C18 may be included.

o Vortex the tube for 30-60 seconds.

» Final Centrifugation and Collection:
o Centrifuge the dSPE tube for 5 minutes.

o Carefully collect the supernatant (the cleaned extract) and transfer it to a vial for
instrumental analysis. The extract may be filtered through a 0.22 um syringe filter before
injection.

Protocol 2: Instrumental Analysis by LC-MS/MS
LC-MS/MS is a highly sensitive and selective technique for the quantification of flusilazole.
Instrumentation:

 Liquid Chromatograph coupled to a Tandem Mass Spectrometer with an Electrospray
lonization (ESI) source.

Typical LC Conditions:
e Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 pm) is commonly used.

o Mobile Phase: A gradient elution with water (A) and methanol or acetonitrile (B), both often
containing a small amount of formic acid (e.g., 0.1%) and/or ammonium formate (e.g., 5 mM)
to improve ionization.

e Flow Rate: 0.2-0.4 mL/min.

e Injection Volume: 5-10 pL.
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e Column Temperature: 30-40 °C.

Typical MS/MS Conditions:

« lonization Mode: Positive Electrospray lonization (ESI+).
e Acquisition Mode: Multiple Reaction Monitoring (MRM).

 MRM Transitions: Specific precursor-to-product ion transitions for flusilazole need to be
optimized on the specific instrument. Commonly used transitions include m/z 316.1 - 165.1
and 316.1 - 247.1.

Protocol 3: Instrumental Analysis by GC-MS/MS

GC-MS/MS is another powerful technique suitable for the analysis of flusilazole.
Instrumentation:

e Gas Chromatograph coupled to a Tandem Mass Spectrometer.

Typical GC Conditions:

e Column: A low-bleed, mid-polarity capillary column (e.g., 30 m x 0.25 mm, 0.25 pm film
thickness) is often employed.

Injector: Splitless injection is typically used for trace analysis.

Injector Temperature: 250-280 °C.

Oven Temperature Program: A temperature gradient is used to separate the analytes. A
typical program might start at 70-80 °C, hold for 1-2 minutes, then ramp up to 280-300 °C.

Carrier Gas: Helium at a constant flow rate.

Typical MS/MS Conditions:
« lonization Mode: Electron lonization (EI).

e Acquisition Mode: Multiple Reaction Monitoring (MRM).
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« MRM Transitions: Specific precursor-to-product ion transitions for flusilazole need to be
determined.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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